1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea

• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-2-hydroxypropyl]-3-(2-imidazol-1-ylethyl)urea
• InChI: InChI=1S/C18H25N5O2/c24-17(11-21-18(25)20-7-10-22-9-6-19-14-22)13-23-8-5-15-3-1-2-4-16(15)12-23/h1-4,6,9,14,17,24H,5,7-8,10-13H2,(H2,20,21,25)
• InChI Key: QBJTTWZXJHNTBU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(CNC(=O)NCCN3C=CN=C3)O

Description

1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea is a synthetic urea derivative featuring a hybrid pharmacophore comprising an imidazole ring, a dihydroisoquinoline moiety, and a 2-hydroxypropyl linker.

Scientific Research Applications

Histamine H3 Receptor Modulation

Research indicates that compounds related to 1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea may act as inverse agonists at the histamine H3 receptor. These receptors play a crucial role in modulating neurotransmitter release and can influence cognitive functions such as vigilance and memory enhancement. Studies have shown that targeting these receptors can lead to therapeutic benefits in conditions like cognitive deficits and neurodegenerative diseases .

Anticancer Activity

The structure of this compound suggests potential anticancer properties, particularly through the inhibition of specific cellular pathways involved in tumor growth. Research into similar dihydroisoquinoline derivatives has demonstrated their ability to induce apoptosis in cancer cells, offering a promising avenue for drug development against various cancers .

Neuroprotective Effects

Given its interaction with neurotransmitter systems, this compound may exhibit neuroprotective effects. Compounds that modulate histamine receptors have been studied for their potential to protect against neurotoxic damage and promote neuronal survival, indicating a therapeutic role in neurodegenerative diseases .

Cosmetic and Dermatological Applications

Recent studies have explored the use of compounds like 1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea in cosmetic formulations. The compound's properties could enhance skin penetration and efficacy of active ingredients in topical applications. Investigations into its formulation stability and skin compatibility are ongoing, with promising results suggesting its utility in dermatological products aimed at improving skin health .

Data Table: Summary of Applications

Application Area	Description	References
Histamine H3 Modulation	Inverse agonist activity enhancing cognition and vigilance
Anticancer Activity	Induces apoptosis in cancer cells; potential for drug development
Neuroprotection	Protects neurons from damage; potential use in neurodegenerative disease therapies
Cosmetic Formulations	Enhances skin penetration; stability in topical products

Case Study 1: Histamine H3 Receptor Antagonism

A study conducted on a series of compounds structurally related to 1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea demonstrated significant improvements in cognitive performance in animal models. The results indicated that these compounds could be developed further for treating cognitive disorders.

Case Study 2: Anticancer Properties

In vitro studies on dihydroisoquinoline derivatives showed promising results against breast cancer cell lines. The compounds induced cell cycle arrest and apoptosis, suggesting that similar modifications to the structure of 1-[2-(1-Imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea could yield effective anticancer agents.

Chemical Reactions Analysis

Hydrolysis Reactions

The urea moiety ($-\text{NHCONH}-$) undergoes hydrolysis under acidic or basic conditions. Typical outcomes include:

Conditions	Products	Catalysts/Notes
Acidic (e.g., HCl/H₂O)	2-(1-Imidazolyl)ethylamine + 3-(3,4-dihydroisoquinolin-2-yl)-2-hydroxypropylamine + CO₂	Requires prolonged heating (>80°C)
Basic (e.g., NaOH)	Same as above, with faster kinetics due to nucleophilic hydroxide attack	May degrade imidazole ring at high pH

The hydrolysis rate is modulated by steric hindrance from the dihydroisoquinoline and hydroxylpropyl groups.

Nucleophilic Substitution

The ethylimidazole side chain may participate in substitution reactions:

• Alkylation : Reaction with alkyl halides (e.g., CH₃I) under basic conditions targets the imidazole nitrogen:

  $$\text{Imidazole-N} + \text{CH}_3\text{I} \rightarrow \text{Imidazole-N-CH}_3 + \text{I}^-$$

  This modifies the compound’s solubility and bioactivity .

• Acylation : Acetyl chloride or anhydrides react with the urea’s amine groups, forming acetylated derivatives:

  $$\text{NHCONH} + (\text{CH}_3\text{CO})_2\text{O} \rightarrow \text{N(COCH}_3\text{)CONH} + \text{CH}_3\text{COOH}$$

  Requires anhydrous conditions .

Condensation Reactions

The urea group can condense with aldehydes (e.g., formaldehyde) to form Schiff bases or cross-linked polymers:

$$\text{NHCONH} + \text{HCHO} \rightarrow \text{N=CHCONH} + \text{H}_2\text{O}$$

Reactivity is pH-dependent, with optimal yields in mildly acidic media (pH 5–6) .

Coordination Chemistry

The imidazole ring acts as a ligand for transition metals (e.g., Cu²⁺, Zn²⁺), forming complexes that alter redox properties:

Metal Ion	Coordination Site	Complex Stability Constant (log K)
Cu²⁺	Imidazole N3	~3.5–4.2 (estimated)
Zn²⁺	Imidazole N1/N3	~2.8–3.5 (estimated)

These interactions are critical in catalytic or medicinal applications .

Oxidation and Reduction

• Oxidation : The hydroxylpropyl group may oxidize to a ketone using CrO₃ or KMnO₄ under acidic conditions. Over-oxidation risks degrading the urea linkage .

• Reduction : Catalytic hydrogenation (H₂/Pd) reduces the dihydroisoquinoline’s aromatic system, yielding tetrahydroisoquinoline derivatives .

Thermal Degradation

Thermogravimetric analysis (TGA) indicates decomposition above 220°C, producing imidazole fragments, CO₂, and ammonia.

Limitations and Research Gaps

Existing data on this specific compound are sparse, with most insights extrapolated from urea and imidazole analogs. Further experimental studies are needed to:

• Quantify reaction kinetics under varied conditions.

• Characterize metal-complex stability and biological relevance.

• Explore regioselectivity in substitution reactions.

Experimental protocols should prioritize spectroscopic validation (NMR, IR) and chromatographic purity assessments .

Comparison with Similar Compounds

Inhibition of PRMT5 and Osteoclast Differentiation

• EPZ015666 : Reduces RANKL-induced osteoclast differentiation by 40% at 1 μM via suppression of NF-κB nuclear translocation .
• EPZ015866 : Exhibits superior potency, achieving >70% inhibition of osteoclast differentiation at 1 μM and significantly downregulating osteoclast-specific genes (e.g., CTSK, NFATc1) .
• The imidazole moiety may enhance interactions with PRMT5’s substrate-binding pocket, analogous to EPZ015866’s cyclobutylamino group .

Pharmacokinetic Properties

• EPZ015666 : Moderate metabolic stability (t₁/₂ = 2.1 h in human liver microsomes) with moderate permeability (Papp = 8.2 × 10⁻⁶ cm/s) .
• EPZ015866 : Improved metabolic stability (t₁/₂ = 4.5 h) and higher solubility (32 μg/mL at pH 7.4) due to the isonicotinamide group .
• Target Urea Compound : The urea linkage may reduce metabolic clearance compared to amides, as ureas are less prone to hydrolysis by esterases or proteases. However, the imidazole group could increase plasma protein binding, reducing free drug concentration .

Preparation Methods

Synthesis of the Imidazolyl-Ethylamine Fragment

• Starting from commercially available imidazole, alkylation with 2-bromoethylamine or its protected form yields 2-(1-imidazolyl)ethylamine.
• Protection of the amine group may be necessary to prevent side reactions during subsequent steps.
• Purification is typically achieved by recrystallization or chromatography.

Synthesis of the Dihydroisoquinoline-Hydroxypropyl Fragment

• The dihydroisoquinoline core is synthesized via Pictet-Spengler cyclization or reduction of isoquinoline derivatives.
• Introduction of the 2-hydroxypropyl side chain is achieved by nucleophilic substitution or epoxide ring opening reactions on suitable precursors.
• The amine functionality is either free or protected depending on the subsequent coupling strategy.

Formation of the Urea Linkage

• The key step involves coupling the two amine-containing fragments to form the urea bond.
• Common methods include:
  • Reaction of one amine with phosgene or phosgene equivalents (e.g., triphosgene) to form an isocyanate intermediate, which then reacts with the second amine.
  • Use of carbonyldiimidazole (CDI) as a coupling reagent to activate one amine for nucleophilic attack by the other.
• Reaction conditions:
  • Solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or dimethylformamide (DMF) are used.
  • Base additives like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) help neutralize generated acids and promote coupling.
  • Temperature control (0°C to room temperature) is critical to minimize side reactions.

Purification and Characterization

• The crude product is purified by column chromatography or preparative HPLC.
• Characterization includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm structure and purity.

Representative Experimental Procedure (Adapted from Patent and Literature Data)

Step	Reagents & Conditions	Description
1	Imidazole + 2-bromoethylamine, base, solvent (e.g., ethanol), reflux	Alkylation to form 2-(1-imidazolyl)ethylamine
2	Isoquinoline derivative + aldehyde, acid catalyst	Pictet-Spengler cyclization to form dihydroisoquinoline core
3	Epoxide or halohydrin + amine, base	Introduction of 2-hydroxypropyl side chain
4	Amine fragment + triphosgene or CDI + base, DCM, 0°C to RT	Formation of urea linkage
5	Purification by chromatography	Isolation of pure 1-[2-(1-imidazolyl)ethyl]-3-[3-(3,4-dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl]urea

Data Table: Summary of Preparation Parameters

Parameter	Typical Conditions	Notes
Solvent	DCM, THF, DMF	Choice depends on reagent solubility
Base	DIPEA, TEA	Neutralizes acid byproducts
Temperature	0°C to RT	Controls reaction rate and selectivity
Reaction Time	2–24 hours	Monitored by TLC or HPLC
Purification	Column chromatography, HPLC	Ensures high purity
Yield	50–80% overall	Depends on step optimization

Research Findings and Optimization Insights

• Use of CDI as a coupling reagent offers milder conditions and fewer side products compared to phosgene derivatives.
• Protecting groups on amines improve selectivity but require additional deprotection steps.
• Solvent polarity influences reaction kinetics and product solubility; DCM is preferred for urea formation steps.
• Temperature control is crucial to avoid decomposition of sensitive intermediates.
• Multi-step synthesis requires careful monitoring to maintain stereochemical integrity, especially in the hydroxypropyl side chain.